6-Chloro-1,3,5-triazine-2,4(1H,3H)-dione

• IUPAC Name: 6-chloro-1H-1,3,5-triazine-2,4-dione
• InChI: InChI=1S/C3H2ClN3O2/c4-1-5-2(8)7-3(9)6-1/h(H2,5,6,7,8,9)
• InChI Key: YDHNHFNGJCKAIZ-UHFFFAOYSA-N
• Canonical SMILES: C1(=O)NC(=NC(=O)N1)Cl
• Molecular Formula: C3H2ClN3O2
• DSSTOX Substance ID: DTXSID40219194
• Molecular Weight: 147.52 g/mol
• CAS RN: 69125-10-6

Description

“6-Chloro-1,3,5-triazine-2,4(1H,3H)-dione” is a variant of 1,3,5-triazine derivatives. These compounds are known for their biological activities, including antimalarial, antimicrobial, anti-cancer, and anti-viral properties.

Synthesis Analysis

The synthesis of 1,3,5-triazine derivatives involves the replacement of chloride ions in cyanuric chloride. This can be achieved through conventional methods or using microwave irradiation, which results in the desired products in less time, with good yield and higher purity.

Scientific Research Applications

Hydrogen and Halogen Bonding in Cocrystals

6-Chloro-1,3,5-triazine-2,4(1H,3H)-dione (6CU) demonstrates significant potential in forming cocrystals through hydrogen and halogen bonds. A study by Gerhardt and Egert (2015) explored the formation of cocrystals of 6CU with various triazine and pyrimidine derivatives, highlighting the importance of such interactions in stabilizing crystal packing. This has implications for designing new materials with specific molecular architectures (Gerhardt & Egert, 2015).

Biocidal Applications

The biocidal properties of polymers modified with 6CU derivatives have been noted. Sun, Chen, and Worley (1996) synthesized a novel styrenetriazinedione polymer with 6CU moieties, demonstrating its effectiveness as a biocide against Staphylococcus aureus in water-filter applications. This indicates the potential of 6CU derivatives in creating antimicrobial materials (Sun, Chen, & Worley, 1996).

Chemical Synthesis and Transformation

The compound is used in various chemical synthesis processes. For instance, Bellamy, Latypov, and Goede (2003) discussed its use in the nitration of 6-methyl-1,3,5-triazine-2,4(1H, 3H)-dione, leading to the formation of cyanuric acid and tetranitromethane. This demonstrates its versatility in chemical reactions (Bellamy, Latypov, & Goede, 2003).

Role in Acid-Catalyzed O-Benzylation

Fujita, Hayakawa, and Kunishima (2015) conducted a study demonstrating the O-benzylation abilities of 6CU-derived compounds. They highlighted its potential as a core structure for acid-catalyzed alkylating reagents, emphasizing its reactivity and utility in organic synthesis (Fujita, Hayakawa, & Kunishima, 2015).

Synthesis of Annulated 1,3,5-Triazine-2,4(1H,3H)-diones

Abdel-Rahman (1993) highlighted the synthesis of annulated 1,3,5-triazine-2,4(1H,3H)-diones using 6CU derivatives. This illustrates its role in generating structurally diverse heterocyclic compounds, which are crucial in various chemical industries (Abdel-Rahman, 1993).

Agricultural Applications

6CU derivatives have been explored for their potential in agriculture. Ogawa, Matsui, and Tobitsuka (1978) studied 1,3,5-triazine-2,6-dione derivatives, including 6CU, for their plant growth-promoting activities. They found certain derivatives to be effective in synergizing the effects of gibberellic acid on rice shoot growth, indicating potential agricultural applications (Ogawa, Matsui, & Tobitsuka, 1978).

Herbicide Dissipation in Soil

The dissipation kinetics of soil-applied herbicides, including 6CU derivatives, were studied by Baer and Calvet (1999). Their research provided insights into the environmental behavior of these compounds, which is crucial for understanding their impact on ecosystems and for developing more sustainable agricultural practices (Baer & Calvet, 1999).

Mechanism of Action

Target of Action

It is known that some 1,3,5-triazines display important biological properties . For example, hexamethylmelamine (HMM) and 2-amino-4-morphlino-s-triazine are used clinically due to their antitumor properties .

Mode of Action

It is known that 1,3,5-triazines can interact with their targets via sequential nucleophilic substitution of the c-cl bond by c-o, c-n, and c-s bonds .

Biochemical Pathways

Some 1,3,5-triazines have been found to exhibit antitumor activity, suggesting they may interact with pathways related to cell proliferation and apoptosis .

Result of Action

Some 1,3,5-triazines are known to have antitumor properties, suggesting that they may induce cell death or inhibit cell proliferation in certain types of cancer cells .

Biochemical Analysis

Biochemical Properties

6-Chloro-1,3,5-triazine-2,4(1H,3H)-dione plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, triazine derivatives, including this compound, have been shown to exhibit antimicrobial, antimalarial, and anticancer activities . These interactions often involve the inhibition of specific enzymes or the disruption of protein functions, leading to the desired biochemical effects.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, triazine derivatives have been observed to inhibit the growth of cancer cells by interfering with their metabolic pathways and inducing apoptosis . Additionally, they can modulate immune responses and exhibit antimicrobial properties by disrupting the cellular processes of pathogens.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, triazine derivatives have been shown to inhibit enzymes involved in DNA replication and repair, thereby preventing the proliferation of cancer cells . Additionally, this compound can alter gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function. This compound has been found to be relatively stable under standard laboratory conditions, but its degradation products can also exhibit biological activity . Long-term studies have shown that continuous exposure to this compound can lead to cumulative effects on cellular processes, including changes in gene expression and metabolic flux.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can exhibit therapeutic effects, such as antimicrobial and anticancer activities . At high doses, it can cause toxic or adverse effects, including damage to vital organs and disruption of normal cellular functions. Threshold effects have been observed, where a specific dosage range is required to achieve the desired therapeutic outcomes without causing significant toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are crucial for its metabolism and biological activity. For example, triazine derivatives can be metabolized by cytochrome P450 enzymes, leading to the formation of active or inactive metabolites . These metabolic pathways can influence the compound’s efficacy and toxicity, as well as its overall impact on cellular processes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. This compound can be transported by specific transporters or binding proteins, which facilitate its uptake and accumulation in target cells . The distribution of this compound within different tissues can also affect its therapeutic and toxic effects, as well as its overall pharmacokinetics.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For instance, triazine derivatives have been shown to localize in the nucleus, where they can interact with DNA and other nuclear proteins to exert their effects on gene expression and cellular processes.